Cas no 5638-58-4 (2-Chlorotetrahydro-2-oxo-2H-1,3,2-oxazaphosphorin)

• Product Name: 2-Chlorotetrahydro-2-oxo-2H-1,3,2-oxazaphosphorin
• CAS No: 5638-58-4
• Molecular Formula: C₃H₇NO₂PCl
• Molecular Weight: 155.51998
• CID: 1602298
• PubChem ID: 11159445

2-Chlorotetrahydro-2-oxo-2H-1,3,2-oxazaphosphorin Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorine, 2-chlorotetrahydro-, 2-oxide
• 2-chloro-1,3,2λ⁵-oxazaphosphinane 2-oxide
• DTXSID50457166
• 5638-58-4
• 2-Chlorotetrahydro-2-oxo-2H-1,3,2-oxazaphosphorin
• 2-Chloro-1,3,2-oxazaphosphacyclohexane 2-oxide
• 2-chloro-1,3,2lambda5-oxazaphosphinane 2-oxide
• 2-chloro-1,3,2
• SCHEMBL7039060
• 2-Chloro-1,3,2,-oxazaphosphacyclohexane 2-oxide
• E?-oxazaphosphinan-2-one
• BP-22935

• InChIKey： KTJQXXIVWRXBCC-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H7ClNO2P/c4-8(6)5-2-1-3-7-8/h1-3H2,(H,5,6)
• SMILES： C1CNP(=O)(OC1)Cl

Computed Properties

• Exact Mass: 154.99041
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.9902932g/mol
• Heavy Atom Count: 8
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazaphosphinanes